Cas no 2163735-37-1 (3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde)

3-(4-Methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde is a versatile heterocyclic compound featuring a pyridine core functionalized with a 4-methylpyrazole moiety and an aldehyde group at the 4-position. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. The aldehyde group enables condensation reactions, while the pyrazole ring enhances binding affinity in medicinal chemistry applications. Its well-defined molecular architecture ensures consistent performance as a building block in complex organic transformations. The compound exhibits moderate stability under standard conditions, facilitating handling in research and industrial settings. Its balanced properties make it particularly useful in the development of biologically active molecules and coordination chemistry ligands.

3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde structure

2163735-37-1 structure

Product Name:3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde

CAS No:2163735-37-1

MF:C₁₀H₉N₃O

MW:187.197961568832

CID:6478419

PubChem ID:165508638

Update Time:2025-06-14

3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde
- 2163735-37-1
- EN300-1293106
- Inchi： 1S/C10H9N3O/c1-8-4-12-13(6-8)10-5-11-3-2-9(10)7-14/h2-7H,1H3
- InChI Key： GFQNBBXEVREDPN-UHFFFAOYSA-N
- SMILES： O=CC1C=CN=CC=1N1C=C(C)C=N1

Computed Properties

Exact Mass: 187.074561919g/mol
Monoisotopic Mass: 187.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 47.8Å²

3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1293106-1.0g	3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde	2163735-37-1	1g	$0.0	2023-06-06
Enamine	EN300-1293106-50mg	3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde	2163735-37-1	50mg	$528.0	2023-09-30
Enamine	EN300-1293106-100mg	3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde	2163735-37-1	100mg	$553.0	2023-09-30
Enamine	EN300-1293106-250mg	3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde	2163735-37-1	250mg	$579.0	2023-09-30
Enamine	EN300-1293106-500mg	3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde	2163735-37-1	500mg	$603.0	2023-09-30
Enamine	EN300-1293106-1000mg	3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde	2163735-37-1	1000mg	$628.0	2023-09-30
Enamine	EN300-1293106-2500mg	3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde	2163735-37-1	2500mg	$1230.0	2023-09-30
Enamine	EN300-1293106-5000mg	3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde	2163735-37-1	5000mg	$1821.0	2023-09-30
Enamine	EN300-1293106-10000mg	3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde	2163735-37-1	10000mg	$2701.0	2023-09-30

3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on 3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde

Research Briefing on 3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde (CAS: 2163735-37-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde (CAS: 2163735-37-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery and development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde as a crucial building block in the synthesis of novel heterocyclic compounds. Its unique structural features, including the pyrazole and pyridine moieties, make it an attractive scaffold for designing inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, showcasing its potential in oncology research.

In addition to its synthetic applications, 3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde has been investigated for its biological properties. Preliminary in vitro studies have shown that derivatives of this compound exhibit promising activity against inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Researchers have also explored its use in PROTAC (Proteolysis Targeting Chimeras) technology, where it serves as a linker to facilitate targeted protein degradation.

The synthesis of 3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde has been optimized in recent years to improve yield and scalability. A 2022 publication in Organic Process Research & Development detailed a novel catalytic method that enhances the efficiency of its production, making it more accessible for large-scale pharmaceutical applications. This advancement is particularly significant given the growing demand for high-quality intermediates in drug manufacturing.

Looking ahead, the potential of 3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde extends beyond its current applications. Ongoing research is exploring its use in covalent inhibitor design and as a fluorescent probe for biological imaging. These developments underscore the compound's versatility and its importance in advancing chemical biology and pharmaceutical sciences. As the field continues to evolve, 3-(4-methyl-1H-pyrazol-1-yl)pyridine-4-carbaldehyde is poised to play a pivotal role in the discovery of next-generation therapeutics.